Cas no 348-10-7 (2-(2-fluorophenoxy)acetic acid)

2-(2-fluorophenoxy)acetic acid structure
348-10-7 structure
Product Name:2-(2-fluorophenoxy)acetic acid
CAS No:348-10-7
MF:C8H7FO3
MW:170.137786149979
MDL:MFCD02223229
CID:317755
PubChem ID:223073
Update Time:2025-04-19

2-(2-fluorophenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Fluorophenoxy)acetic acid
    • (2-Fluorophenoxy)acetic Acid
    • (2-FLUORO-PHENOXY)-ACETIC ACID
    • Acetic acid,2-(2-fluorophenoxy)-
    • (2-fluorophenoxy)acetic acid(SALTDATA: FREE)
    • (2-Fluor-phenoxy)-essigsaeure
    • [(2-fluorophenyl)oxy]acetic acid
    • F1791-0537
    • O-(2-Fluor-phenyl)-glykolsaeure
    • O-fluorophenoxyacetic acid
    • ortho-fluorophenoxyacetic acid
    • 2-FLUOROPHENOXYACETIC ACID
    • Acetic acid, (2-fluorophenoxy)-
    • CEAXCCNKYPOHDP-UHFFFAOYSA-N
    • PubChem19212
    • Enamine_002446
    • (2-Fluorophenoxy)aceticAcid
    • (2-Fluorophenyloxy)acetic acid
    • (2-Fluorophenoxy)acetic acid #
    • 2-(2-Fluorophenoxy)-acetic acid
    • HMS1400P04
    • NSC10232
    • STK
    • 2-(2-fluorophenoxy)aceticacid
    • NSC-10232
    • (2-Fluorophenoxy)acetic acid, AldrichCPR
    • EN300-00014
    • AKOS000104348
    • CS-0072616
    • 2-(2-Fluorophenoxy)acetic
    • MFCD02223229
    • FT-0678443
    • J-505621
    • Z56823442
    • SY008332
    • SCHEMBL257482
    • A874854
    • DTXSID80278826
    • AS-10076
    • BB 0217919
    • 348-10-7
    • ALBB-000256
    • STK397466
    • BBL013906
    • DB-069079
    • 2-(2-fluorophenoxy)acetic acid
    • MDL： MFCD02223229
    • Inchi： 1S/C8H7FO3/c9-6-3-1-2-4-7(6)12-5-8(10)11/h1-4H,5H2,(H,10,11)
    • InChI Key： CEAXCCNKYPOHDP-UHFFFAOYSA-N
    • SMILES： FC1C=CC=CC=1OCC(=O)O

Computed Properties

  • Exact Mass: 170.03800
  • Monoisotopic Mass: 170.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Density: 1.321
  • Boiling Point: 289.2℃/760mmHg
  • Flash Point: 128.7℃
  • Refractive Index: 1.519
  • PSA: 46.53000
  • LogP: 1.28910

2-(2-fluorophenoxy)acetic acid Security Information

2-(2-fluorophenoxy)acetic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(2-fluorophenoxy)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A332134-250mg
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 348-10-7 97%
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 $5.0 2024-04-15
Ambeed
A332134-1g
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Ambeed
A332134-100g
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TRC
F621363-100mg
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 $ 58.00 2023-09-07
TRC
F621363-250mg
(2-Fluorophenoxy)acetic acid
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 $64.00 2023-05-18
TRC
F621363-500mg
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TRC
F621363-1g
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 $ 70.00 2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NF965-20g
2-(2-fluorophenoxy)acetic acid
 348-10-7 97%
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 ￥1008.0 2022-06-10

2-(2-fluorophenoxy)acetic acid Production Method

2-(2-fluorophenoxy)acetic acid Related Literature

  • 1. Oxidative addition of diphenylphosphinoacetic acid to rhodium: crystal structures of the intermediate, [RhCl(H)(Ph2PCH2CO2-OP)(Ph2PCH2CO2H-P)2] and of the final product, [Rh(Ph2PCH2CO2-OP)3]
    Alexandr Jegorov,Jaroslav Podlaha,Jana Podlahová,Franti?ek Ture?ek J. Chem. Soc. Dalton Trans. 1990 3259
  • 2. Phosphinoalkylsilyl complexes. Part 7. Synthesis and reactivity of octahedral, bis(chelate)dicarbonyl complexes of ruthenium(II) and osmium(II). Conformational properties of the bis(chelate) framework and X-ray crystal structures of [M(PPh2CH2CH2SiMe2)2(CO)2](M = Ru or Os)
    Rupert D. Holmes-Smith,Stephen R. Stobart,Rahmatollah Vefghi,Michael J. Zaworotko,Klaus Jochem,T. Stanley Cameron J. Chem. Soc. Dalton Trans. 1987 969
  • 3. Crystal and molecular structures of four bis(diphosphine) complexes of iron(II): bis[1,2-bis(diethylphosphino)ethane]di-iodoiron(II), dichloro-bis[o-phenylenebis(diphenylphosphine)]iron(II), bis(acetonitrile)bis-[o-phenylenebis(diphenylphosphine)]iron(II) di-iodide, and iodobis-[o-phenylenebis(diphenylphosphine)]iron(II) iodide
    J. Elaine Barclay,Adrian Hills,David L. Hughes,G. Jeffery Leigh J. Chem. Soc. Dalton Trans. 1988 2871
  • 4. Nitrogen nuclear magnetic resonance spectroscopy. Part 8.—Variation of the local diamagnetic term in nuclear magnetic shielding, as derived theoretically and by X-ray photoelectron spectroscopy
    Joan Mason J. Chem. Soc. Faraday Trans. 2 1977 73 1464

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